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molecular formula C6H4BrNO3 B183087 2-Bromo-4-nitrophenol CAS No. 5847-59-6

2-Bromo-4-nitrophenol

Cat. No. B183087
CAS RN: 5847-59-6
M. Wt: 218 g/mol
InChI Key: DCIPFSYBGTWYCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06749644B2

Procedure details

2-Bromo-4-nitrophenol was prepared by reaction of 4-nitrophenol and N-bromosuccinimide. The experimental method of preparation was described by T. Oberhouser in J. Org. Chem. 1997 (62), page 4504.
Name
4-nitrophenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( 62 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-Bromo-4-nitrophenol

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][CH:5]=1)([O-:3])=[O:2].[Br:11]N1C(=O)CCC1=O>>[Br:11][C:8]1[CH:9]=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=[CH:6][C:7]=1[OH:10]

Inputs

Step One
Name
4-nitrophenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)O
Name
N-bromosuccinimide
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Step Two
[Compound]
Name
( 62 )
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The experimental method of preparation

Outcomes

Product
Name
2-Bromo-4-nitrophenol
Type
product
Smiles
BrC1=C(C=CC(=C1)[N+](=O)[O-])O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.